2-(6-Fluoroquinolin-5-yl)acetic acid

• Molecular Formula: C11H8FNO2
• Molecular Weight: 205.18 g/mol
• IUPAC Name: 2-(6-fluoroquinolin-5-yl)acetic acid
• InChI: InChI=1S/C11H8FNO2/c12-9-3-4-10-7(2-1-5-13-10)8(9)6-11(14)15/h1-5H,6H2,(H,14,15)
• InChI Key: MAKWIKDYJAOYPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2CC(=O)O)F)N=C1

Description

2-(6-Fluoroquinolin-5-yl)acetic acid is a useful research compound. Its molecular formula is C11H8FNO2 and its molecular weight is 205.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of ethyl 2-(5-amino-2-fluorophenyl)acetate (3.7 g, 18.8 mmol), glycerol (6.92 g, 75.2 mmol), nitrobenzene (4.63 g, 37.6 mmol) and ferrous sulfate (1.06 g, 3.76 mmol) was added conc. sulfuric acid (4.5 mL) dropwise. The reaction mixture was heated at 120° C. for 15 hr. After cooled to RT, the reaction mixture was diluted with ethanol (20 mL), and 2N aq. NaOH was introduced to adjust pH about 13. The resulting mixture was stirred at RT for 1 hr. Then the reaction was neutralized with aq. HCl and filtered, and the dark brown precipitate was washed with methanol. The combined filtrate was concentrated to dryness in vacuum. The resulting residue was washed adequately with methanol and the combined filtrate was concentrated to dryness to give crude product, which was isolated by flash column chromatography to give 2-(6-fluoroquinolin-5-yl)acetic acid and 2-(6-fluoroquinolin-7-yl)acetic acid (1.7 g, 44%). LC-MS (0.05% TFA): [M+1]+ 206.1. 1H-NMR (DMSO-d6, 400MHz): δ12.66 (brs, 1H), 8.90 (m, 1H), 8.35 (m, 1H), 8.04(m,1H), 7.76 (m, 1H), 7.56 (m, 1H), 3.88(s, 2H).